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Compound of Interest

Compound Name: 2,3,5-Trinitronaphthalene

Cat. No.: B15435696

For researchers, scientists, and drug development professionals, understanding the nuanced
properties of nitronated aromatic compounds is critical for their safe and effective application.
This guide provides an objective comparison of 2,3,5-Trinitronaphthalene and common
isomers of dinitronaphthalene, focusing on their physicochemical properties, synthesis, and
safety profiles, supported by experimental data.

The progressive nitration of naphthalene significantly alters its chemical and physical
characteristics. While dinitronaphthalenes (DNNs) are foundational intermediates in the
synthesis of dyes and specialized polymers, the addition of a third nitro group to form
trinitronaphthalene (TNN) dramatically increases its energetic properties, shifting its application
profile towards explosives. This comparison will primarily focus on the commercially significant
1,5- and 1,8-dinitronaphthalene isomers against 2,3,5-trinitronaphthalene.

Physicochemical Properties

The addition of nitro groups generally increases molecular weight, melting point, and density,
while decreasing solubility in non-polar solvents. The table below summarizes key quantitative
data for these compounds.
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Property

1,5-
Dinitronaphthalene

1,8-
Dinitronaphthalene

2,3,5-
Trinitronaphthalene

Molecular Formula

C10H6&N20a4

C10H6&N20a

C10H5N30s6

Molecular Weight 218.17 g/mol [1][2] 218.17 g/mol [3] 263.16 g/mol [4]
Yellowish-white ]
Appearance Yellow crystals[3][5] Data not available
needles[2]
) ) 214-217 °C (417-423 171-172 °C (340-342 )
Melting Point 3 . Data not available
F)[1]I[2][6] F)31(5]
. ) ) ~359 °C (rough )
Boiling Point Sublimes[2][7] ) Data not available
estimate)[8]
) ~1.43 g/cm3 (rough )
Density ~1.58 g/cm?3[1][9] Data not available

estimate)[8]

<1 mg/mL at 19 °CJ[3]
[51[10]

Water Solubility <1 mg/mL at 20 °C[2] Data not available

Synthesis and Experimental Protocols

The production of nitronaphthalenes involves the electrophilic nitration of naphthalene or its
less-nitrated precursors. The degree of nitration and the resulting isomer distribution are highly
dependent on the reaction conditions.

Logical Workflow for Nitronaphthalene Synthesis

The synthesis of trinitronaphthalene is a stepwise process, beginning with the nitration of
naphthalene. Controlling the reaction conditions at each stage is crucial for maximizing the
yield of the desired isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b15435696?utm_src=pdf-body-img
https://www.benchchem.com/product/b15435696?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15435696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

1. 1,5-Dinitronaphthalene price,buy 1,5-Dinitronaphthalene - chemicalbook
[chemicalbook.com]

e 2.1,5-Dinitronaphthalene | CLOH6N204 | CID 11803 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 3. 1,8-Dinitronaphthalene | CLOH6N204 | CID 11764 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 4. 2,3,5-Trinitronaphthalene | CLOH5N306 | CID 55653 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 5. Buy 1,8-Dinitronaphthalene | 602-38-0 [smolecule.com]

e 6. accustandard.com [accustandard.com]

e 7.1,5-DINITRONAPHTHALENE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
e 8. chembk.com [chembk.com]

e 9. chembk.com [chembk.com]

e 10. 1,8-DINITRONAPHTHALENE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
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and Dinitronaphthalene Isomers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15435696#properties-of-2-3-5-trinitronaphthalene-vs-
dinitronaphthalene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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